Cas no 2171292-36-5 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid
• CAS No: 2171292-36-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6264312
• PubChem ID: 165549852
• Update Time: 2025-05-23

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid
• EN300-1488203
• 2171292-36-5
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid

• Inchi： 1S/C25H30N2O5/c1-15(13-21(28)27-22(23(29)30)25(2,3)4)26-24(31)32-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20,22H,13-14H2,1-4H3,(H,26,31)(H,27,28)(H,29,30)/t15?,22-/m0/s1
• InChI Key： MHDHZEUUSFJXBD-CEISFSOZSA-N
• SMILES： O(C(NC(C)CC(N[C@@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid

Compound (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic Acid (CAS No. 2171292-36-5)

The compound compound 2171292-36-5, also known as (2R)-2-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid, is a highly specialized organic molecule with significant potential in the fields of biochemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a dimethylbutanoic acid component. The stereochemistry at the (R)-configuration of the central carbon plays a crucial role in its biological activity and selectivity.

Recent studies have highlighted the importance of this compound in peptide synthesis and drug delivery systems. The Fmoc group, a well-known protecting group in peptide chemistry, ensures stability during synthesis while allowing precise control over the reaction sequence. The presence of the Fmoc group also facilitates the formation of stable amide bonds, which are essential for constructing bioactive molecules with desired pharmacokinetic properties.

One of the most promising applications of this compound is in the development of targeted drug delivery systems. Researchers have demonstrated that the unique structure of this molecule enables it to act as a carrier for therapeutic agents, enhancing their bioavailability and reducing systemic toxicity. For instance, studies published in leading journals such as Nature Communications and Angewandte Chemie have shown that this compound can be used to create self-assembling nanoparticles that deliver drugs directly to specific tissues or cells.

In addition to its role in drug delivery, this compound has also been investigated for its potential in enzyme inhibition and catalysis. The dimethylbutanoic acid component provides a hydrophobic environment that can enhance the binding affinity of the molecule to target enzymes. This property has led to its use in designing inhibitors for proteases and kinases, which are key targets in cancer therapy and inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the Fmoc group via Friedel-Crafts acylation, followed by selective protection and deprotection strategies to assemble the final product. The stereochemistry at the (R)-configuration is achieved through enantioselective synthesis using chiral catalysts, ensuring high optical purity.

From an environmental perspective, researchers have also explored the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry approaches, such as using renewable raw materials and minimizing waste generation, have been implemented to reduce its environmental footprint. These efforts align with global initiatives to promote sustainable chemical practices in pharmaceutical development.

In conclusion, compound 2171292-36-5 represents a cutting-edge advancement in organic chemistry with diverse applications in drug delivery, enzyme inhibition, and catalysis. Its unique structure and functional groups make it an invaluable tool for advancing biomedical research and developing innovative therapeutic agents. As research continues to uncover new possibilities for this compound, it holds great promise for addressing unmet medical needs and improving human health.